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Abstract
Beta-damascenone, a C13-norisoprenoid, is a quintessential component of the elusive and

cherished aroma of roses. Despite its presence in minute concentrations, its remarkably low

odor threshold makes it a dominant contributor to the characteristic fruity and floral notes of

rose essential oil. This technical guide delves into the core aspects of β-damascenone's role in

rose aroma chemistry, providing an in-depth exploration of its biosynthesis, chemical

properties, sensory perception, and the analytical methodologies for its quantification. Detailed

experimental protocols and quantitative data are presented to serve as a valuable resource for

researchers in the fields of flavor and fragrance chemistry, plant biology, and olfactory science.

Introduction
The olfactory profile of the rose, a symbol of beauty and fragrance, is a complex tapestry

woven from hundreds of volatile organic compounds. Among these, β-damascenone ((E)-1-

(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)but-2-en-1-one) stands out for its disproportionately

large impact on the overall aroma.[1][2] Classified as a rose ketone, it imparts a unique

combination of sweet, fruity, and floral notes, often described as reminiscent of baked apples,

honey, and tea.[3][4] This guide provides a comprehensive overview of the chemistry and

biology of β-damascenone in the context of rose aroma.
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Chemical Properties and Sensory Perception
Beta-damascenone is a pale yellow liquid with a potent and complex odor.[3][5] Its chemical

structure, characterized by a trimethylcyclohexadiene ring and a crotonoyl side chain, is

responsible for its unique sensory properties.[5] The compound is a key contributor to the

aroma of not only roses but also a variety of other natural products, including grapes, wine,

tomatoes, and tea.[1][6]

Quantitative Data
The profound impact of β-damascenone on rose aroma is best understood through its

quantitative analysis. The following tables summarize key data regarding its concentration in

rose oil and its odor detection thresholds in various media.

Table 1: Concentration of β-Damascenone in

Rose Essential Oil

Rose Variety
Concentration of β-Damascenone (ppm or

mg/kg)

Rosa damascena (Bulgarian Rose Oil) ~100 ppm[7][8]

Rosa damascena 0.14% of oil[2][9]

Table 2: Odor Detection Thresholds of β-

Damascenone

Medium Odor Threshold (µg/L or ppb)

Water 0.002[3][10]

Hydroalcoholic Solution (10-12% ethanol) 0.05[3][8]

Red Wine
> 1000 times higher than in hydroalcoholic

solution[11][12]
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Beta-damascenone is not synthesized de novo in rose petals but is rather a degradation

product of carotenoids, specifically neoxanthin.[1][13] This biotransformation is primarily

mediated by a class of enzymes known as carotenoid cleavage dioxygenases (CCDs).[14][15]

Biosynthetic Pathway
The formation of β-damascenone from neoxanthin is a multi-step process involving enzymatic

cleavage and subsequent chemical rearrangements. The key enzyme, a 9,10(9',10')-carotenoid

cleavage dioxygenase, cleaves neoxanthin to produce a C13 intermediate, which then

undergoes further transformations to yield β-damascenone.[16]

Biosynthetic Pathway of β-Damascenone
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Biosynthetic pathway of β-damascenone from neoxanthin.

Experimental Protocols
The following section provides detailed methodologies for the extraction and analysis of β-

damascenone from rose petals, crucial for researchers aiming to quantify this key aroma

compound.

Protocol 1: Steam Distillation for Rose Essential Oil
Extraction
This method is a classic and widely used technique for obtaining high-quality rose essential oil.

Materials and Equipment:

Fresh rose petals (Rosa damascena)

Distilled water

Steam distillation apparatus (still, condenser, Florentine flask/separator)
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Heating source

Procedure:

Harvesting: Collect fresh, fully opened rose petals in the early morning when their essential

oil content is highest.

Preparation: Gently clean the petals to remove any debris.

Loading the Still: Place the cleaned rose petals into the still.

Steam Generation: Introduce steam into the still. The steam will pass through the petals,

causing the volatile aromatic compounds, including β-damascenone precursors, to vaporize.

Condensation: The steam and volatile compound mixture is passed through a condenser,

which cools the vapor back into a liquid state.

Separation: The condensate, a mixture of rose water (hydrosol) and essential oil, is collected

in a Florentine flask. Due to the difference in density, the essential oil will separate and float

on top of the hydrosol.[5]

Collection: Carefully separate the layer of rose essential oil.

Protocol 2: Headspace Solid-Phase Microextraction (HS-
SPME) for Volatile Analysis
HS-SPME is a solvent-free, sensitive, and rapid method for the extraction and pre-

concentration of volatile compounds from a sample's headspace for subsequent analysis by

gas chromatography.[17][18]

Materials and Equipment:

Fresh rose petals or rose essential oil

Headspace vials (e.g., 20 mL) with magnetic screw caps and PTFE/silicone septa

SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane -

DVB/CAR/PDMS)
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SPME autosampler or manual holder

Incubator or heating block with agitation

Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

Sample Preparation: Place a known amount of fresh rose petals (e.g., 1-2 g) or a diluted

solution of rose essential oil into a headspace vial.

Incubation: Seal the vial and place it in an incubator at a controlled temperature (e.g., 40-

60°C) for a specific time (e.g., 15-30 minutes) to allow volatile compounds to equilibrate in

the headspace. Agitation can be used to facilitate this process.

Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30-

60 minutes) at the same temperature. The volatile compounds will adsorb onto the fiber

coating.

Desorption and Analysis: Retract the fiber and immediately insert it into the hot injection port

of the GC-MS for thermal desorption of the analytes onto the analytical column.

Protocol 3: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis
GC-MS is the gold standard for the separation, identification, and quantification of volatile

compounds like β-damascenone.

Instrumentation and Parameters:

Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector

(FID) or coupled to a mass spectrometer.

Column: A non-polar or medium-polarity capillary column is typically used (e.g., DB-5ms, HP-

5ms, or equivalent; 30 m x 0.25 mm i.d., 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oven Temperature Program: A typical program starts at a low temperature (e.g., 40-60°C),

holds for a few minutes, and then ramps up to a final temperature (e.g., 240-280°C) at a

controlled rate (e.g., 3-10°C/min).

Injector Temperature: 250°C.

Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV. The mass range

scanned is typically m/z 35-400.

Identification: Compounds are identified by comparing their mass spectra and retention

indices with those of authentic standards and with entries in mass spectral libraries (e.g.,

NIST, Wiley).

Quantification: Quantification is typically performed using an internal standard method.

Experimental and Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of β-damascenone in rose

samples.
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General Workflow for β-Damascenone Analysis
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A general experimental workflow for β-damascenone analysis.

Interaction with Olfactory Receptors
The perception of β-damascenone's aroma begins with its interaction with specific olfactory

receptors (ORs) located in the olfactory epithelium of the nasal cavity. Olfactory receptors are

G-protein coupled receptors (GPCRs), and the binding of an odorant molecule like β-
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damascenone triggers a signaling cascade that results in the perception of smell.[19][20] While

the specific human olfactory receptors that bind to β-damascenone are still an active area of

research, it is understood that the unique structural features of the molecule allow it to fit into

the binding pockets of a specific subset of ORs, leading to its characteristic aroma perception.

The combinatorial activation of multiple ORs by the complex mixture of volatiles in rose oil, with

β-damascenone playing a key role, results in the final, rich perception of the rose scent.[21]

Conclusion
Beta-damascenone is a fascinating molecule that exemplifies the principle of "less is more" in

aroma chemistry. Its biosynthesis via carotenoid degradation and its potent sensory properties

make it a critical component of the iconic rose fragrance. The detailed protocols and data

presented in this guide provide a solid foundation for researchers to further explore the intricate

world of rose aroma, from the genetic regulation of its biosynthesis to its specific interactions

with the human olfactory system. A deeper understanding of β-damascenone's role not only

enriches our appreciation for this beloved flower but also opens avenues for innovation in the

flavor, fragrance, and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.researchgate.net/publication/305336267_Quantitative_determination_of_a-ionone_b-ionone_and_b-damascenone_and_enantiodifferentiation_of_a-ionone_in_wine_for_authenticity_control_using_multidimensional_gas_chromatography_with_tandem_mass_spe
https://www.chm.bris.ac.uk/motm/damascenone/Damascenone%20-%20Molecule%20of%20the%20Month%20-%20August%202015.pdf
http://www.leffingwell.com/odorthre.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7308199/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7308199/
https://pubs.acs.org/doi/abs/10.1021/jf070120r
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Megastigmatrienone_A_and_Beta_Damascenone_in_Wine_Aroma.pdf
https://www.researchgate.net/post/Can_anyone_tell_a_sustainable_approach_for_extracting_essential_oils_from_rose_plant_apart_from_cold_press_and_soxhlet
https://www.teknoscienze.com/tks_article/role-of-carotenoid-cleavage-dioxygenases-ccds-for-the-aroma-formation-in-plants/
https://www.teknoscienze.com/tks_article/role-of-carotenoid-cleavage-dioxygenases-ccds-for-the-aroma-formation-in-plants/
https://www.teknoscienze.com/tks_article/role-of-carotenoid-cleavage-dioxygenases-ccds-for-the-aroma-formation-in-plants/
https://www.researchgate.net/publication/6380662_Which_Impact_for_-Damascenone_on_Red_Wines_Aroma
https://pdfs.semanticscholar.org/4b94/184fd4d5ffed99e1e2d3e97bbef8edfe321a.pdf
https://www.researchgate.net/publication/6672009_Development_of_a_headspace-solid_phase_micro_extraction_method_to_monitor_changes_in_volatile_profile_of_rose_Rosa_hybrida_cv_David_Austin_petals_during_processing
https://tandf.figshare.com/articles/journal_contribution/Chemical_profile_and_sensory_evaluation_of_Bulgarian_rose_i_Rosa_damascena_i_Mill_aroma_products_isolated_by_different_techniques/13353272
https://tandf.figshare.com/articles/journal_contribution/Chemical_profile_and_sensory_evaluation_of_Bulgarian_rose_i_Rosa_damascena_i_Mill_aroma_products_isolated_by_different_techniques/13353272
https://tandf.figshare.com/articles/journal_contribution/Chemical_profile_and_sensory_evaluation_of_Bulgarian_rose_i_Rosa_damascena_i_Mill_aroma_products_isolated_by_different_techniques/13353272
https://pmc.ncbi.nlm.nih.gov/articles/PMC11751049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11751049/
http://article.sapub.org/10.5923.j.als.20110101.01.html
https://www.benchchem.com/product/b157320#role-of-beta-damascenone-in-rose-aroma-chemistry
https://www.benchchem.com/product/b157320#role-of-beta-damascenone-in-rose-aroma-chemistry
https://www.benchchem.com/product/b157320#role-of-beta-damascenone-in-rose-aroma-chemistry
https://www.benchchem.com/product/b157320#role-of-beta-damascenone-in-rose-aroma-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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